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Compound of Interest

Compound Name: tubeimoside Il

Cat. No.: B15591484

Audience: Researchers, scientists, and drug development professionals.

This document provides a comprehensive protocol for the preparation, handling, and storage of
a Tubeimoside Il stock solution in Dimethyl Sulfoxide (DMSO). Adherence to this protocol is
crucial for ensuring the accuracy, reproducibility, and reliability of experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative information for Tubeimoside Il relevant to
the preparation of a stock solution.
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Parameter Value Source(s)
Molecular Formula Ce3Ho8030 [1]
Molecular Weight 1335.43 g/mol [1]

CAS Number 115810-12-3 [1]12113]
Purity >99.7% [1]
Appearance White solid [1]

Up to 100 mg/mL (74.88 mM)
Solubility in DMSO [2][4]; also reported as 13.36
mg/mL (10 mM)[1]

Powder Storage -20°C for up to 3 years [11[3]

] -80°C for 6-12 months; -20°C
Stock Solution Storage [1112]131[5]
for 1 month

Experimental Protocol: Stock Solution Preparation

This protocol provides a detailed methodology for preparing a 10 mM stock solution of
Tubeimoside Il in DMSO. This concentration is a practical starting point for creating
subsequent working dilutions for various experimental assays.

Materials and Equipment:

e Tubeimoside Il powder (purity >299.7%)

e Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO), newly opened[2][4]
» Calibrated analytical balance (readable to 0.1 mg)

o Calibrated micropipettes and sterile, chemical-resistant pipette tips

o Sterile, amber or opaque glass vials or polypropylene microcentrifuge tubes

o \ortex mixer
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» Sonicator (optional, but recommended)[1][2]
Calculations:
To prepare a stock solution of a desired concentration, use the formula below:

Mass (mg) = Desired Concentration (mM) x Desired Volume (mL) x Molecular Weight ( g/mol )
/1000

Example Calculation for a 10 mM Stock Solution in 1 mL of DMSO:

» Desired Concentration: 10 mM

e Desired Volume: 1 mL

e Molecular Weight: 1335.43 g/mol

Mass (mg) = (10 mM x 1 mL x 1335.43 g/mol ) / 1000 = 13.35 mg

Therefore, 13.35 mg of Tubeimoside Il is required to prepare 1 mL of a 10 mM stock solution.
Step-by-Step Procedure:

o Equilibration: Allow the Tubeimoside Il powder and the DMSO vial to reach room
temperature before opening to prevent moisture condensation. Hygroscopic DMSO can
negatively impact the solubility of the compound[2][4].

e Weighing: On a calibrated analytical balance, carefully weigh the calculated mass (e.g.,
13.35 mg) of Tubeimoside Il powder and transfer it into a sterile vial or tube.

e Solvent Addition: Using a calibrated micropipette, add the calculated volume (e.g., 1 mL) of
fresh, anhydrous DMSO to the vial containing the powder.

o Dissolution: Securely cap the vial and vortex for 2-3 minutes until the powder is completely
dissolved. The solution should be clear and free of particulates.

e Sonication (If Necessary): If the compound does not fully dissolve with vortexing, sonicate
the solution in a water bath for 5-10 minutes[1][2]. Gentle warming can also aid dissolution,
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but avoid excessive heat[2].

 Verification: Visually inspect the solution against a light source to ensure complete
dissolution and the absence of any precipitate.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is highly recommended to aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes[4][5]. Store these aliquots under the recommended

conditions.

Experimental Workflow Diagram
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Caption: Workflow for preparing Tubeimoside Il stock solution.
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Safety Precautions and Handling

o Personal Protective Equipment (PPE): Always wear a lab coat, chemical-resistant gloves,
and safety goggles when handling Tubeimoside Il powder and DMSO solutions.

e Ventilation: All handling steps should be performed in a well-ventilated laboratory or inside a
chemical fume hood to avoid inhalation of dust or aerosols[3].

+ Handling DMSO: DMSO is an efficient solvent that can facilitate the absorption of
substances through the skin. Exercise extreme caution and avoid any direct skin contact with
the compound and the final solution.

o Disposal: Dispose of all chemical waste, including empty containers, unused solutions, and
contaminated materials, in accordance with your institution's hazardous waste disposal
guidelines.

Storage and Stability

o Powder: Store the solid Tubeimoside Il in a tightly sealed container at -20°C for up to 3
years[1][3].

e Stock Solution:
o For long-term storage (up to 6-12 months), store aliquots at -80°C[1][2][5].
o For short-term storage (up to 1 month), aliquots can be kept at -20°C[1][2][3][5].

e Freeze-Thaw Cycles: Avoid repeated freeze-thaw cycles as this can lead to compound
degradation and precipitation[4][5]. Aliquoting into single-use volumes is the best practice to
maintain the integrity of the stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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